Cas no 2229522-56-7 (O-2-(3,5-dimethylphenyl)propylhydroxylamine)

• Product Name: O-2-(3,5-dimethylphenyl)propylhydroxylamine
• CAS No: 2229522-56-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5968652
• PubChem ID: 165660053
• Update Time: 2025-06-13

O-2-(3,5-dimethylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,5-dimethylphenyl)propylhydroxylamine
• O-[2-(3,5-dimethylphenyl)propyl]hydroxylamine
• 2229522-56-7
• EN300-1820994

• Inchi： 1S/C11H17NO/c1-8-4-9(2)6-11(5-8)10(3)7-13-12/h4-6,10H,7,12H2,1-3H3
• InChI Key： BSQRZQYWRBERIV-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=C(C)C=C(C)C=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3,5-dimethylphenyl)propylhydroxylamine

Comprehensive Overview of O-2-(3,5-dimethylphenyl)propylhydroxylamine (CAS No. 2229522-56-7): Properties, Applications, and Research Insights

O-2-(3,5-dimethylphenyl)propylhydroxylamine (CAS No. 2229522-56-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This hydroxylamine derivative, characterized by its 3,5-dimethylphenyl moiety, is increasingly studied for its role in synthetic chemistry and bioactive molecule development. Researchers are particularly interested in its propylhydroxylamine functional group, which contributes to its reactivity and versatility in organic transformations.

In recent years, the demand for O-2-(3,5-dimethylphenyl)propylhydroxylamine has grown alongside advancements in small molecule drug discovery and medicinal chemistry. The compound's molecular structure (C₁₁H₁₇NO) offers valuable insights into structure-activity relationships, making it a subject of interest for researchers investigating novel therapeutic agents. Its CAS number 2229522-56-7 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations.

The synthesis of O-2-(3,5-dimethylphenyl)propylhydroxylamine typically involves multi-step organic reactions, with the 3,5-dimethylphenyl group providing steric and electronic effects that influence reaction outcomes. Current research explores its potential as a building block for more complex molecules, particularly in the development of N-O containing compounds with potential biological activity. The compound's stability and solubility properties make it suitable for various chemical modifications and pharmacological studies.

From an analytical perspective, O-2-(3,5-dimethylphenyl)propylhydroxylamine can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods help researchers verify the compound's purity and structure, which is crucial for its application in high-precision chemical synthesis. The growing interest in CAS 2229522-56-7 is reflected in increasing patent filings and scientific publications discussing its synthetic utility.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to produce O-2-(3,5-dimethylphenyl)propylhydroxylamine, focusing on atom economy and reduced waste generation. The compound's potential applications extend beyond pharmaceuticals to include material science and catalysis, where its unique properties may contribute to innovative solutions. As the scientific community continues to explore specialty chemicals, compounds like 2229522-56-7 are becoming increasingly valuable in interdisciplinary research.

Quality control standards for O-2-(3,5-dimethylphenyl)propylhydroxylamine are evolving to meet the demands of high-throughput screening and combinatorial chemistry. Researchers emphasize the importance of batch-to-batch consistency when using this compound in sensitive applications. The development of robust analytical methods for CAS 2229522-56-7 ensures reliable results in both academic and industrial settings, supporting its growing role in cutting-edge chemical research.

Future directions for O-2-(3,5-dimethylphenyl)propylhydroxylamine research include exploring its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's chemical versatility makes it a promising candidate for developing smart materials and responsive systems. As synthetic methodologies advance, we anticipate seeing more innovative applications of this specialized hydroxylamine derivative across multiple scientific disciplines.